Cas no 1355618-98-2 (N-(5-bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide)

• Product Name: N-(5-bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide
• CAS No: 1355618-98-2
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 5672833
• PubChem ID: 56826742
• Update Time: 2025-05-26

N-(5-bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromopyridin-2-yl)-2-[methyl(prop-2-yn-1-yl)amino]acetamide
• N-(5-bromopyridin-2-yl)-2-[methyl(prop-2-ynyl)amino]acetamide
• EN300-26622667
• 1355618-98-2
• AKOS033069191
• Z1130060917
• Acetamide, N-(5-bromo-2-pyridinyl)-2-(methyl-2-propyn-1-ylamino)-
• N-(5-bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide

• Inchi： 1S/C11H12BrN3O/c1-3-6-15(2)8-11(16)14-10-5-4-9(12)7-13-10/h1,4-5,7H,6,8H2,2H3,(H,13,14,16)
• InChI Key： WRWZTVDCELOCED-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(CN(C)CC#C)=O

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(5-bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide

N-(5-Bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide: A Comprehensive Overview

N-(5-Bromopyridin-2-yl)-2-methyl(prop-2-yn-1-yl)aminoacetamide, also known by its CAS number 1355618-98-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine substituent, an amino group, and an acetylamine moiety. The presence of the propargyl group (propargyl amine) adds to its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of N-(5-bromopyridin-2-yl)-2-methyl(propargyl)aminoacetamide in the synthesis of advanced materials. Researchers have explored its role as a precursor in the formation of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The bromine substituent on the pyridine ring plays a crucial role in directing the reactivity of the molecule, making it a valuable intermediate in organic synthesis.

The compound's structure also lends itself to applications in click chemistry, particularly in the formation of covalent bonds through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This has opened up new avenues for its use in drug delivery systems and bioconjugation technologies. The propargyl group's ability to participate in such reactions has been extensively studied, with recent findings emphasizing its efficiency and selectivity under mild reaction conditions.

In addition to its synthetic applications, N-(5-bromopyridin-2-yl)-2-methyl(propargyl)aminoacetamide has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it a promising candidate for constructing self-assembled nanostructures. These structures have potential applications in sensing technologies and molecular recognition systems.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of pyridine derivatives. The subsequent introduction of the amino and acetyl groups is achieved through nucleophilic substitution and amide bond formation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of N-(5-bromopyridin-2-yl)-2-methyl(propargyl)aminoacetamide. Initial studies suggest that it exhibits low toxicity to aquatic organisms under controlled conditions, which is a positive indicator for its use in industrial settings. However, further research is required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, N-(5-bromopyridin-2-yl)-2-methyl(propargyl)aminoacetamide (CAS No: 135561898) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing chemical science and technology.